Cas no 2137594-71-7 (9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one)

• Product Name: 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one
• CAS No: 2137594-71-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6099608
• PubChem ID: 165845454
• Update Time: 2025-09-23

9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 9-methyl-1-oxa-3-azaspiro[5.5]undecan-2-one
• EN300-802943
• 2137594-71-7
• 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one

• Inchi： 1S/C10H17NO2/c1-8-2-4-10(5-3-8)6-7-11-9(12)13-10/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： DBYSDDAIYYSZCU-UHFFFAOYSA-N
• SMILES： O1C(NCCC21CCC(C)CC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one

Professional Introduction to 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one (CAS No. 2137594-71-7)

9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one, identified by the CAS number 2137594-71-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic oxazolidinone derivative exhibits a fused oxane and azetidinone ring system, which imparts distinct chemical and biological properties. The presence of a methyl group at the 9-position and the spiro connection between the oxazolidinone and cyclopentane moieties further enhances its molecular complexity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The compound’s architecture is reminiscent of natural products and bioactive scaffolds, which has spurred interest in its potential as a lead molecule for therapeutic intervention. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one with various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. The spirocyclic core is particularly noteworthy, as it can stabilize reactive intermediates and modulate conformational flexibility, which are critical factors in drug design.

In the context of modern drug development, the synthesis of 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one has been optimized using cutting-edge methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have not only improved yield but also allowed for the introduction of functional groups with high precision, enabling the generation of a diverse library of analogs. Such libraries are essential for high-throughput screening (HTS) campaigns, where rapid identification of bioactive compounds is paramount.

One of the most compelling aspects of 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one is its potential as a scaffold for developing novel therapeutics. Preclinical studies have begun to uncover its pharmacological profile, revealing interactions with targets such as protein kinases and ion channels. For instance, derivatives of this compound have shown promise in inhibiting aberrant signaling pathways associated with tumor growth, suggesting its utility in oncology research. Additionally, modifications to the methyl substituent and spiro center have yielded compounds with enhanced solubility and bioavailability, addressing key challenges in drug formulation.

The role of computational tools in analyzing 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one cannot be overstated. Molecular dynamics simulations have provided insights into its conformational landscape, while quantum mechanical calculations have elucidated its electronic structure. These studies have informed rational design strategies, guiding the synthesis of more potent derivatives with improved pharmacokinetic properties. Furthermore, machine learning models have been employed to predict metabolic stability and toxicity profiles, streamlining the drug development pipeline.

Recent publications highlight the compound’s significance in interdisciplinary research. For example, collaboration between synthetic chemists and biochemists has led to the discovery of novel mechanisms by which 9-Methyl-1-oxa-3-azaspiro[5.5]undecan-2-one interacts with biological systems. These findings have not only expanded our understanding of its potential therapeutic applications but also opened new avenues for further investigation. The integration of experimental data with computational predictions has been instrumental in validating these hypotheses, reinforcing the compound’s relevance in contemporary medicinal chemistry.

The future prospects for 9-Methyl-1-oxa-3 azaspiro[5.5]undecan -2-one are bright, with ongoing research focusing on optimizing its synthetic routes and exploring new biological targets. Advances in biocatalysis and flow chemistry may further enhance its production efficiency, making it more accessible for industrial applications. As regulatory landscapes evolve to support innovative drug development strategies, compounds like 9-Methyl -1-oxa -3 azaspiro [5 . 5 ] undecan -2 - one are poised to play a pivotal role in addressing unmet medical needs.

In conclusion, 9 - Methyl - 1 - oxa - 3 - azaspiro [ 5 . 5 ] undecan - 2 - one ( CAS No . 2137594 - 71 - 7 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique scaffold , combined with promising preclinical data , positions it as a valuable asset in pharmaceutical research . As scientific methodologies continue to advance , we can anticipate further breakthroughs that will solidify its importance in medicinal chemistry and beyond .